1-(7-Bromo-5-iodobenzo[d]thiazol-2-yl)-3-ethylurea

• Molecular Formula: C10H9BrIN3OS
• Molecular Weight: 426.07 g/mol
• IUPAC Name: 1-(7-bromo-5-iodo-1,3-benzothiazol-2-yl)-3-ethylurea
• InChI: InChI=1S/C10H9BrIN3OS/c1-2-13-9(16)15-10-14-7-4-5(12)3-6(11)8(7)17-10/h3-4H,2H2,1H3,(H2,13,14,15,16)
• InChI Key: DHWIKCKAGJHZIP-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)NC1=NC2=C(S1)C(=CC(=C2)I)Br

Description

1-(7-Bromo-5-iodobenzo[d]thiazol-2-yl)-3-ethylurea is a useful research compound. Its molecular formula is C10H9BrIN3OS and its molecular weight is 426.07 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a stirred solution of 7-bromo-5-iodobenzothiazol-2-amine (250 g, 0.70 mol) in 1,4-dioxane at rt was added ethylisocyanate (278 mL, 3.52 mol). The resulting reaction mixture was heated to 80° C. for 10-12 h under N2 atmosphere. After reaction completion (by TLC), the solvent was evaporated then n-hexane added and the evaporation procedure repeated. The resulting residue was stirred in hot water (2 L) at 60-65° C. for 30-40 min then filtered. The residue thus obtained was treated with a mixture of Et2O and n-pentane and filtered to obtain the desired product (264 g, 88%). 1H NMR (DMSO-d6): δ 1.08 (t, J=7.20 Hz, 3H), 3.20 (q, J=6.80, 2H), 6.73 (br s, 1H), 7.72 (s, 1H), 7.96 (s, 1H) and 11.07 (br s, 1H). MS: 426.0 [M+H]+.